

A-Comprehensive-Guide-to-Bioequivalence-Studies-of-Tranexamic-Acid-Formulations

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 1,2-Didehydro tranexamic acid

CAS No.: 330838-52-3

Cat. No.: B142791

[Get Quote](#)

A-Senior-Application-Scientist's-Perspective-on-Ensuring-Therapeutic-Equivalency

In-the-realm-of-pharmaceutical-development,-establishing-bioequivalence-(BE)-is-a-critical-step-in-the-regulatory-approval-of-generic-drug-products.-This-guide-provides-an-in-depth-comparison-of-methodologies-and-data-for-bioequivalence-studies-of-tranexamic-acid-formulations,-tailored-for-researchers,-scientists,-and-drug-development-professionals.-Tranexamic-acid,-a-synthetic-lysine-analog,-is-an-antifibrinolytic-agent-widely-used-to-control-bleeding-by-inhibiting-the-breakdown-of-fibrin-clots.[1]

1.-The-Foundation:-Understanding-Tranexamic-Acid's-Pharmacokinetics

A-thorough-understanding-of-the-pharmacokinetic-(PK)-profile-of-tranexamic-acid-is-paramount-before-designing-a-bioequivalence-study.-Key-PK-parameters-dictate-the-study-design,-including-sampling-times-and-the-analytical-method's-sensitivity.

- Absorption:-Following-oral-administration,-the-absolute-bioavailability-of-tranexamic-acid-is-approximately-45%,-with-peak-plasma-concentrations-(Cmax)-reached-in-about-3-hours-

(Tmax).[2]

- Distribution: -It has a volume of distribution of 9 to 12 liters and approximately 3% protein-binding, primarily to plasminogen.[2]
- Metabolism: -Metabolism is minimal, with only about 5% of the drug being metabolized.[2]
- Elimination: -The majority of the drug (about 95%) is excreted unchanged in the urine via glomerular filtration. -The elimination half-life is approximately 11 hours for the oral formulation and 2 hours for the intravenous formulation.[2]

2.-Navigating-the-Regulatory-Landscape:-Guidelines-for-Bioequivalence

Global harmonization of bioequivalence guidelines is an ongoing effort. -The International Council for Harmonisation (ICH) has been instrumental in this, with the M13 series of guidelines providing a framework for designing and conducting BE studies.[3][4][5]

- ICH-M13A: -This guideline, effective January 25, 2025, focuses on bioequivalence for immediate-release solid oral dosage forms. -It standardizes study design, typically a randomized, single-dose, two-period, two-sequence, crossover design, and sets the acceptance criteria for the 90% confidence interval (CI) of the ratio of geometric means for Cmax and AUC (Area Under the Curve) within 80-125%. [3][6]
- FDA and EMA Guidance: -Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide specific guidance for tranexamic acid. -The FDA recommends both fasting and fed studies for 650-mg oral tablets. [7][8]

3.-Designing-a-Robust-Bioequivalence-Study-for-Tranexamic-Acid

A well-designed study is the cornerstone of a successful bioequivalence assessment. -The following diagram outlines the typical workflow.

Caption: Workflow of a typical bioequivalence study for tranexamic acid.

Experimental-Protocol:-Single-Dose,-Two-Way-Crossover-Bioequivalence-Study

- Subject-Selection:-Enroll-a-statistically-appropriate-number-of-healthy,-non-pregnant-female-volunteers,-as-per-regulatory-guidance.[7]
- Randomization-and-Blinding:-Randomly-assign-subjects-to-receive-either-the-test-or-reference-tranexamic-acid-formulation-in-the-first-period.
- Dosing:-Administer-a-single-oral-dose-of-the-assigned-formulation-(e.g.,-650-mg-tablet)-after-an-overnight-fast.[7]
- Blood-Sampling:-Collect-venous-blood-samples-into-appropriately-labeled-anticoagulant-tubes-at-pre-specified-time-points-before-dosing-(0-hour)-and-at-various-intervals-post-dose-to-adequately-characterize-the-plasma-concentration-time-profile.-A-typical-sampling-schedule-might-include-1,-1.5,-2,-2.5,-3,-3.5,-4,-4.5,-5,-6,-8,-10,-12,-24,-48,-and-72-hours-post-dose.[9]
- Washout-Period:-A-sufficient-washout-period-(typically-at-least-5-half-lives-of-the-drug)-must-separate-the-two-dosing-periods-to-ensure-complete-elimination-of-the-drug-from-the-first-period.
- Second-Period:-After-the-washout-period,-subjects-receive-the-alternate-formulation.
- Fed-Study-(if-required):-Conduct-a-separate-study-under-fed-conditions,-where-the-drug-is-administered-after-a-standardized-high-fat,-high-calorie-meal.[7]

4.-The-Analytical-Heart:-Quantifying-Tranexamic-Acid-in-Plasma

A-validated,-sensitive,-and-specific-bioanalytical-method-is-crucial-for-accurately-measuring-tranexamic-acid-concentrations-in-plasma.[10] Liquid-chromatography-coupled-with-tandem-mass-spectrometry-(LC-MS/MS)-is-the-gold-standard-for-this-purpose.[11][12][13]

Experimental-Protocol:-LC-MS/MS-Method-for-Tranexamic-Acid-Quantification

- Sample-Preparation:-Due-to-the-complexity-of-biological-matrices,-sample-pre-treatment-is-essential-to-remove-interfering-substances.[14]

- Protein-Precipitation:-A-common-and-efficient-method-involves-adding-a-precipitating-agent-like-acetonitrile-or-perchloric-acid-to-the-plasma-sample.[13][15]
- Solid-Phase-Extraction-(SPE):-This-technique-can-provide-a-cleaner-extract-and-is-also-a-viable-option.[16]
- Phospholipid-Removal:-Specialized-techniques-can-be-employed-to-mitigate-matrix-effects-caused-by-phospholipids.[11][17]
- Chromatographic-Separation:
 - Column:-A-hydrophilic-interaction-liquid-chromatography-(HILIC)-or-a-C18-reversed-phase-column-is-typically-used.[11][12]
 - Mobile-Phase:-A-mixture-of-an-organic-solvent-(e.g.,-acetonitrile)-and-an-aqueous-buffer-(e.g.,-ammonium-formate-or-ammonium-acetate)-is-commonly-employed.[12][16]
- Mass-Spectrometric-Detection:
 - Ionization:-Electrospray-ionization-(ESI)-in-the-positive-ion-mode-is-generally-used.[12]
 - Detection:-Multiple-Reaction-Monitoring-(MRM)-is-employed-for-its-high-selectivity-and-sensitivity.-Common-ion-transitions-for-tranexamic-acid-are-m/z-158.1- → -95.1-and-m/z-158.2- → -140.7.[14][18]
 - Internal-Standard-(IS):-A-stable-isotope-labeled-internal-standard,-such-as-tranexamic-acid-D2,-is-recommended-to-compensate-for-variability-during-sample-preparation-and-analysis.[12]

Caption: Bioanalytical sample preparation workflow for tranexamic acid.

5.-Interpreting-the-Data:-Pharmacokinetic-and-Statistical-Analysis

The-collected-plasma-concentration-time-data-is-used-to-calculate-the-key-pharmacokinetic-parameters-for-both-the-test-and-reference-formulations.

Key-Pharmacokinetic-Parameters-and-Acceptance-Criteria

Parameter	Description	90%-Confidence-Interval-Acceptance-Range
C _{max}	Maximum-observed-plasma-concentration	80.00%—125.00%
AUC(0-t)	Area-under-the-plasma-concentration-time-curve-from-time-zero-to-the-last-quantifiable-concentration	80.00%—125.00%
AUC(0-∞)	Area-under-the-plasma-concentration-time-curve-from-time-zero-extrapolated-to-infinity	80.00%—125.00%

These parameters are log-transformed before statistical analysis to account for their typically non-normal distribution. An Analysis of Variance (ANOVA) is performed to assess the effects of formulation, period, and sequence.

6.-Comparative-Data-from-Bioequivalence-Studies

The following table summarizes representative pharmacokinetic data from a bioequivalence study of two 500-mg tranexamic acid formulations.[9]

Formulation	C _{max} -(μg/mL)-(Mean±SE)	T _{max} -(hrs)-(Mean±SE)	AUC(0-t)-(μg/mL*hr)-(Mean±SE)
Test	3.16±0.30	3.46±0.13	21.27±3.54
Reference	3.15±0.37	3.67±0.11	22.03±3.72

In this particular study, the 90%-confidence intervals for both C_{max} and AUC(0-t) were within the prescribed limits, leading to the conclusion of bioequivalence.[9] The relative bioavailability of the test formulation was 96.53% compared to the reference formulation.[9]

7.-Conclusion-and-Future-Perspectives

The successful demonstration of bioequivalence for tranexamic acid formulations relies on a scientifically sound study design, a validated and robust bioanalytical method, and appropriate statistical analysis. Adherence to global regulatory guidelines, such as those from the ICH, is essential for ensuring the acceptance of study data across different regions. As analytical techniques continue to evolve, we can expect even more sensitive and efficient methods for quantifying tranexamic acid, further streamlining the bioequivalence assessment process.

References

- ICH-M13A-Guideline on bioequivalence for immediate-release solid oral dosage forms. European Medicines Agency. - ([Link](#))
- ICH-M13A: First ICH Guideline for Bioequivalence. U.S. Food and Drug Administration. - ([Link](#))
- Fabresse, N., Fall, F., Etting, I., Devillier, P., Alvarez, J.-C., & Grassin-Delyle, S. (2017). LC-MS/MS determination of tranexamic acid in human plasma after phospholipid clean-up. Journal of pharmaceutical and biomedical analysis, 141, 149–156. - ([Link](#))
- Aleshina, A.-V., Tikhonov, D.-G., Gilev, V.-G., & Shikina, N.-V. (2021). Development and Validation of Tranexamic Acid Determination in Human Plasma by HPLC-MS/MS method. Drug development & registration, (1), e2021011. - ([Link](#))
- Barreiros, L., Amoreira, J.-L., Almeida, A.-M., Tasso, L., & Segundo, M.-A. (2019). Quantification of tranexamic acid in human plasma: development and validation of UHPLC-MS/MS method. Revista de Ciências Farmacêuticas-Básica e Aplicada, 40. - ([Link](#))
- Aleshina, A., Tikhonov, D., Gilev, V., & Shikina, N. (2021). Development and Validation of Tranexamic Acid Determination in Human Plasma by HPLC-MS/MS method. Drug development & registration. - ([Link](#))
- Lecker, I., Kassam, I., Mazer, C.-D., & Lin, Y. (2021). Tranexamic Acid. StatPearls Publishing. - ([Link](#))
- Jittorntrum, P., Kajanachumpol, S., Viroonudomphol, D., & Wilairat, P. (2013). A Sensitive Method for the Determination of Tranexamic Acid in Human Serum by Liquid-

Chromatography-with-Tandem-Mass-Spectrometer.-Chiang-Mai-Journal-of-Science,-41(1),-156-165.-([Link](#))

- Fabresse,-N.,-Fall,-F.,-Etting,-I.,-Devillier,-P.,-Alvarez,-J.-C.,-&-Grassin-Delyle,-S.- (2017).-LC-MS/MS-determination-of-tranexamic-acid-in-human-plasma-after-phospholipid-clean-up.- Journal-of-pharmaceutical-and-biomedical-analysis,-141,-149–156.-([Link](#))
- Elder,-D.- (2021).-ICH-M13:-Bioequivalence-guidelines.-European-Pharmaceutical-Review.- ([Link](#))
- Lamy,-E.,-Basset,-T.,-Grassin-Delyle,-S.,-Tac-Gros,-C.,-Sémiond,-B.,-Le-Core,-M.,-...-&-Le-Pivain,-L.- (2020).-Tranexamic-Acid-Quantification-in-Human-Whole-Blood-Using-Liquid-Samples-or-Volumetric-Absorptive-Microsampling-Devices.-Bioanalysis,-12(15),-1055–1068.-([Link](#))
- Billev-Pharma-East.- (2025).-ICH-Guideline-M13A:-A-Unified-Approach-to-Bioequivalence.- Billev-Pharma-East.-([Link](#))
- Grassin-Delyle,-S.,-Abe,-E.,-Batisse,-A.,-Tremey,-B.,-Fischler,-M.,-Devillier,-P.,-...-&- Alvarez,-J.-C.- (2010).-A-validated-assay-for-the-quantitative-analysis-of-tranexamic-acid-in-human-serum-by-liquid-chromatography-coupled-with-electrospray-ionization-mass-spectrometry.-Clinica-chimica-acta;-international-journal-of-clinical-chemistry,-411(5-6),-438–443.-([Link](#))
- ICH-M13B-Guideline-on-bioequivalence-for-immediate-release-solid-oral-dosage-forms---additional-strengths-biowaiver.-European-Medicines-Agency.-([Link](#))
- Barreiros,-L.,-Amoreira,-J.-L.,-Almeida,-A.-M.,-Tasso,-L.,-&-Segundo,-M.-A.- (2019).-Analytical-methods-for-quantification-of-tranexamic-acid-in-biological-fluids:-A-review.- Journal-of-Pharmaceutical-and-Biomedical-Analysis,-166,-232-241.-([Link](#))
- Patel,-P.-N.,-Patel,-M.-M.,-Patel,-D.-D.,-Jogia,-H.-A.,-&-Patel,-C.-N.- (2019).-Development-and-Validation-of-Tranexamic-Acid-in-Human-Plasma-by-Using-Ultra-Performance-Liquid-Chromatography-Mass-Spectrometry.-Journal-of-Young-Pharmacists,-11(3),-255.- ([Link](#))
- SIELC-Technologies.- (n.d.).-HPLC-Determination-of-Tranexamic-acid-(TXA)-on-Primesep-200-Column.-SIELC-Technologies.-([Link](#))

- Pharmacology-of-tranexamic-acid;-Pharmacokinetics-Mechanism-of-action,-Uses,-Effects.- (2025).-YouTube.-([Link](#))
- Jain,-A.,-Jain,-R.,-Jain,-S.,-&-Jain,-D.-(2004).-Bioequivalence-study-of-tranexamic-acid-tablets-in-human-volunteers.-Indian-Drugs,-41(5),-276-279.-([Link](#))
- Jittorntrum,-P.,-Kajanachumpol,-S.,-Viroonudomphol,-D.,-&-Wilairat,-P.-(2013).-determination-of-tranexamic-acid-in-human-serum-by-liquid-chromatography-with-tandem-mass-spectrometer.-Chiang-Mai-Journal-of-Science,-41(1),-156-165.-([Link](#))
- Buccelletti,-F.,-Frati,-G.,-Perpetuini,-P.,-Salzano,-A.,-Gori,-C.,-Spinella,-P.-C.,-...-&-La-Greca,-A.-(2024).-Pharmacokinetics-of-Tranexamic-Acid-(TXA)-Delivered-by-Expeditious-Routes-in-a-Swine-Model-of-Polytrauma-and-Hemorrhagic-Shock.-Shock-(Augusta,-Ga.),-10.1080/10903127.2024.2342025.-Advance-online-publication.-([Link](#))
- Kane,-Z.,-Picetti,-R.,-Moore,-K.-A.,-Morin,-I.,-Marenco,-T.,-Lavigne,-J.,-...-&-Shakur-Still,-H.-(2021).-Physiologically-based-modelling-of-tranexamic-acid-pharmacokinetics-following-intravenous,-intramuscular,-sub-cutaneous-and-oral-administration-in-healthy-volunteers.-European-journal-of-pharmaceutical-sciences:-official-journal-of-the-European-Federation-for-Pharmaceutical-Sciences,-161,-105785.-([Link](#))
- Analytical-Method-Validation-of-Tranexamic-Acid-Injection.-(2023).-YMER,-22(10).-([Link](#))
- Visych,-S.-Y.,-Dorovskyy,-O.-V.,-Andryukova,-L.-M.,-&-Fetisova,-O.-H.-(2016).-Bioequivalence-studies-of-medicinal-products-of-tranexamic-acid.-Ukrainian-Biopharmaceutical-Journal,-(6-(47)), -24-30.-([Link](#))
- Visych,-S.-Y.,-Dorovskyy,-O.-V.,-Andryukova,-L.-M.,-&-Fetisova,-O.-H.-(2016).-(PDF)-Bioequivalence-studies-of-medicinal-products-of-tranexamic-acid.-ResearchGate.-([Link](#))
- U.S.-Food-and-Drug-Administration.-(2011).-Draft-Guidance-on-Tranexamic-Acid.-FDA.-([Link](#))
- Ausen,-K.,-Pleym,-H.,-Liu,-J.,-&-Stenseth,-R.-(2019).-Serum-Concentrations-and-Pharmacokinetics-of-Tranexamic-Acid-after-Two-Means-of-Topical-Administration-in-Massive-Weight-Loss-Skin-Reducing-Surgery.-Plastic-and-reconstructive-surgery,-143(6),-1199e-1208e.-([Link](#))

- Neoteryx.-(2022).-Measuring-Tranexamic-Acid-from-Microsamples-to-Control-Hemorrhage.-Neoteryx.-([Link])
- Visych,-S.-Y.,-Dorovskyy,-O.-V.,-Andryukova,-L.-M.,-&-Fetisova,-O.-H.-(2016).-BIOEQUIVALENCE-STUDIES-OF-MEDICINAL-PRODUCTS-OF-TRANEXAMIC-ACID.-ResearchGate.-([Link])
- Boysen,-S.-R.,-Drover,-S.-R.,-Wagg,-C.-R.,-O,-K.-W.,-&-Caulkett,-N.-A.-(2017).-Comparison-of-tranexamic-acid-plasma-concentrations-when-administered-via-intraosseous-and-intravenous-routes.-The-American-journal-of-emergency-medicine,-35(3),-443–447.-([Link])
- U.S.-Food-and-Drug-Administration.-(2012).-Tranexamic-Acid-Tablets,-650-mg.-FDA.-([Link])
- GaBI-Online.-(2017).-FDA-releases-52-new-and-revised-bioequivalence-guidelines-for-generics.-GaBI-Online-Generics-and-Biosimilars-Initiative.-([Link])

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. [youtube.com](https://www.youtube.com) [[youtube.com](https://www.youtube.com)]
- 2. [Tranexamic Acid - StatPearls - NCBI Bookshelf](https://www.ncbi.nlm.nih.gov) [[ncbi.nlm.nih.gov](https://www.ncbi.nlm.nih.gov)]
- 3. [ICH Guideline M13A on bioequivalence for immediate-release solid oral dosage forms - Scientific guideline | European Medicines Agency \(EMA\)](https://www.ema.europa.eu) [[ema.europa.eu](https://www.ema.europa.eu)]
- 4. [fda.gov](https://www.fda.gov) [[fda.gov](https://www.fda.gov)]
- 5. [europeanpharmaceuticalreview.com](https://www.europeanpharmaceuticalreview.com) [[europeanpharmaceuticalreview.com](https://www.europeanpharmaceuticalreview.com)]
- 6. [billeveast.com](https://www.billeveast.com) [[billeveast.com](https://www.billeveast.com)]
- 7. accessdata.fda.gov [accessdata.fda.gov]
- 8. [FDA releases 52 new and revised bioequivalence guidelines for generics](https://www.gabionline.net) [[gabionline.net](https://www.gabionline.net)]
- 9. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]

- 10. [PDF] Analytical methods for quantification of tranexamic acid in biological fluids: A review | Semantic Scholar [semanticscholar.org]
- 11. researchgate.net [researchgate.net]
- 12. researchgate.net [researchgate.net]
- 13. Development and Validation of Tranexamic Acid Determination in Human Plasma by HPLC-MS/MS method | Aleshina | Drug development & registration [pharmjournal.ru]
- 14. researchgate.net [researchgate.net]
- 15. ijbpas.com [ijbpas.com]
- 16. jyoungpharm.org [jyoungpharm.org]
- 17. LC-MS/MS determination of tranexamic acid in human plasma after phospholipid clean-up - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. thaiscience.info [thaiscience.info]
- To cite this document: BenchChem. [A-Comprehensive-Guide-to-Bioequivalence-Studies-of-Tranexamic-Acid-Formulations]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b142791/docs#a-comprehensive-guide-to-bioequivalence-studies-of-tranexamic-acid-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)